Cas no 17722-14-4 (N,N'-bis(3-chlorophenyl)propanediamide)

• Product Name: N,N'-bis(3-chlorophenyl)propanediamide
• CAS No: 17722-14-4
• MF: C₁₅H₁₂Cl₂N₂O₂
• MW: 323.173981666565
• CID: 220122
• PubChem ID: 458048
• Update Time: 2025-10-30

N,N'-bis(3-chlorophenyl)propanediamide Chemical and Physical Properties

Names and Identifiers

• Propanediamide,N1,N3-bis(3-chlorophenyl)-
• N,N''-BIS-(3-CHLORO-PHENYL)-MALONAMIDE
• N,N'-BIS-(3-CHLORO-PHENYL)-MALONAMIDE
• N,N'-bis(3-chlorophenyl)propanediamide
• N1,N3-bis(3-chlorophenyl)malonamide
• m,m'-Dichloromaloanilide
• Malonsaeure-bis-(3-chlor-anilid)
• N,N'-bis(3-chloro-phenyl)-propanediamide
• N,N'-Bis-(3-chlor-phenyl)-malonamid
• N.N'-Bis-(3-chlor-phenyl)-malonsaeurediamid
• N~1~,N~3~-bis(3-chlorophenyl)malonamide
• SCHEMBL5141417
• Oprea1_569008
• AKOS000115195
• Z56887728
• N,N'-bis(3-chlorophenyl)malonamide
• 17722-14-4
• Propanediamide, N1,N3-bis(3-chlorophenyl)-
• DTXSID50332464
• N,N/'/'-BIS-(3-CHLORO-PHENYL)-MALONAMIDE
• CS-0218592
• EN300-01444
• Propanediamide, N,N'-bis(3-chlorophenyl)-

• MDL： MFCD00205136
• Inchi： 1S/C15H12Cl2N2O2/c16-10-3-1-5-12(7-10)18-14(20)9-15(21)19-13-6-2-4-11(17)8-13/h1-8H,9H2,(H,18,20)(H,19,21)
• InChI Key： XZWOXAMUBVDXBL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CC(NC1C=CC=C(C=1)Cl)=O)=O

Computed Properties

• Exact Mass: 322.02800
• Monoisotopic Mass: 322.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 4.10670

Additional information on N,N'-bis(3-chlorophenyl)propanediamide

Comprehensive Analysis of N,N'-bis(3-chlorophenyl)propanediamide (CAS No. 17722-14-4): Properties, Applications, and Industry Trends

N,N'-bis(3-chlorophenyl)propanediamide (CAS No. 17722-14-4), a specialized organic compound, has garnered significant attention in recent years due to its unique molecular structure and versatile applications. This aromatic diamide derivative features two 3-chlorophenyl groups bonded to a propanediamide core, imparting distinct chemical properties. Researchers and industrial users frequently search for terms like "N,N'-bis(3-chlorophenyl)propanediamide synthesis," "CAS 17722-14-4 applications," and "chlorophenyl diamide properties," reflecting growing interest in this compound's potential.

The compound's thermal stability and molecular symmetry make it particularly valuable in advanced material science. Recent studies highlight its role as a building block for polymeric materials, with applications ranging from specialty coatings to high-performance adhesives. Industry professionals often inquire about "N,N'-bis(3-chlorophenyl)propanediamide solubility" and "compatibility with epoxy resins," as these properties determine its utility in various formulations. The electron-withdrawing chlorine substituents significantly influence the compound's reactivity profile, making it a subject of ongoing research in organic synthesis methodologies.

From an environmental perspective, N,N'-bis(3-chlorophenyl)propanediamide has been investigated for its biodegradation pathways, addressing common search queries like "CAS 17722-14-4 environmental impact." Modern analytical techniques, including HPLC-MS and NMR spectroscopy, have been employed to study its metabolic byproducts in various ecosystems. The compound's structure-activity relationship has also attracted attention in pharmaceutical research, particularly in the development of targeted drug delivery systems.

The global market for specialty diamides like N,N'-bis(3-chlorophenyl)propanediamide is projected to grow significantly, driven by demand from the advanced materials sector. Frequently searched terms such as "17722-14-4 suppliers" and "high purity N,N'-bis(3-chlorophenyl)propanediamide" reflect this commercial interest. Quality control parameters, including melting point range (typically 210-215°C) and spectroscopic purity, remain critical for end-users in research and industrial applications.

Recent innovations in green chemistry have explored alternative synthesis routes for N,N'-bis(3-chlorophenyl)propanediamide, addressing search trends for "sustainable production of chlorophenyl diamides." Catalytic methods utilizing phase-transfer conditions or microwave-assisted reactions have shown promise in improving yield while reducing environmental footprint. These developments align with growing industry emphasis on sustainable chemical manufacturing practices.

Analytical characterization of CAS 17722-14-4 typically involves FTIR spectroscopy for functional group identification, with the carbonyl stretching vibrations appearing around 1680 cm^-1 and N-H bending near 1540 cm^-1. These spectral features help distinguish the compound from similar aromatic diamides, a common concern reflected in searches for "N,N'-bis(3-chlorophenyl)propanediamide identification methods."

In material science applications, the planar conformation of N,N'-bis(3-chlorophenyl)propanediamide contributes to its effectiveness as a molecular scaffold. Researchers investigating "supramolecular assembly with CAS 17722-14-4" have reported interesting results regarding its crystal packing behavior and potential in nanostructure fabrication. The compound's rigid backbone and hydrogen bonding capacity make it particularly suitable for designing functional materials with tailored properties.

Safety considerations for handling N,N'-bis(3-chlorophenyl)propanediamide typically focus on standard laboratory precautions, as indicated by searches for "17722-14-4 material safety data." Proper personal protective equipment including gloves and safety glasses is recommended when working with the compound in powder form. Storage under anhydrous conditions helps maintain its stability over extended periods.

The future research landscape for N,N'-bis(3-chlorophenyl)propanediamide appears promising, with emerging interest in its potential electronic applications. Investigations into its charge transport properties and dielectric characteristics may open new avenues in organic electronics. These developments respond to growing searches for "aromatic diamides in semiconductor materials" and "CAS 17722-14-4 conductivity studies," reflecting evolving industry needs.

Quality specifications for commercial N,N'-bis(3-chlorophenyl)propanediamide typically require ≥98% purity by HPLC analysis, with particular attention to residual solvent levels and heavy metal content. These parameters directly influence the compound's performance in sensitive applications, explaining frequent searches for "analytical methods for 17722-14-4 purity testing." Advanced purification techniques such as recrystallization from aprotic solvents or column chromatography are commonly employed to achieve these standards.